Davunetide

• CAS: 211439-12-2

Core Science & Biosynthesis

Davunetide: A Technical Whitepaper on its Chemical Structure and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Davunetide, also known as NAP or AL-108, is an intranasally delivered octapeptide with the amino acid sequence Asn-Ala-Pro-Val-Ser-Ile-Pro-Gln (NAPVSIPQ).[1][2][3] Derived from the activity-dependent neuroprotective protein (ADNP), it has demonstrated significant neuroprotective properties in a variety of preclinical models of neurodegenerative diseases.[4][5] This document provides a comprehensive overview of the chemical structure of Davunetide, its mechanism of action with a focus on microtubule stabilization, and its influence on key cellular signaling pathways. Detailed experimental data and protocols are presented to provide a thorough understanding of its therapeutic potential.

Chemical Structure and Properties

Davunetide is a linear octapeptide with a complex chemical structure. Its fundamental properties are summarized in the table below.

Property	Value	Reference
Amino Acid Sequence	Asn-Ala-Pro-Val-Ser-Ile-Pro-Gln (NAPVSIPQ)	[2][3]
IUPAC Name	(2S)-5-amino-2-[[(2S)-1-[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-3-methylbutanoyl]amino]-3-hydroxypropanoyl]amino]-3-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-5-oxopentanoic acid	[2][6]
Chemical Formula	C36H60N10O12	[2][6][7]
Molecular Weight	824.934 g·mol−1	[2][6][7]
Canonical SMILES	CC--INVALID-LINK----INVALID-LINK--N)C(=O)O">C@@HNC(=O)--INVALID-LINK--NC(=O)--INVALID-LINK--NC(=O)[C@@H]2CCCN2C(=O)--INVALID-LINK--NC(=O)--INVALID-LINK--N	[2]
InChI Key	DWLTUUXCVGVRAV-XWRHUKJGSA-N	[2]
CAS Number	211439-12-2	[6]

Mechanism of Action

The primary neuroprotective effects of Davunetide are attributed to its ability to interact with and stabilize the microtubule network within neurons.[1][5][7][8] Microtubules are essential for maintaining neuronal structure, axonal transport, and synaptic plasticity. In many neurodegenerative disorders, the stability of this network is compromised.

Davunetide's mechanism involves:

• Microtubule Stabilization: It directly interacts with tubulin, the building block of microtubules, to promote its assembly and stability.[1][5] This helps to counteract the microtubule disassembly observed in various pathological conditions.

• Tau Protein Interaction: Davunetide reduces the hyperphosphorylation of tau protein, a key event in the formation of neurofibrillary tangles (NFTs), which are a hallmark of Alzheimer's disease.[8][9][10] By reducing tau hyperphosphorylation, Davunetide enhances the interaction of tau with microtubules, further contributing to their stability.[8][9]

• Interaction with Microtubule End-Binding Proteins (EBs): Davunetide has been shown to interact with EBs, which are crucial for regulating microtubule dynamics and growth.[4] This interaction is thought to promote the elongation and repair of the microtubule network.

• Activation of Pro-Survival Signaling Pathways: Davunetide has been demonstrated to activate key intracellular signaling cascades that are critical for neuronal survival and plasticity.[8] These include the Phosphoinositide 3-kinase (PI3K)/Akt pathway and the Mitogen-activated protein kinase (MAPK)/MEK1 pathway.[8]

• Anti-inflammatory and Antioxidant Effects: Beyond its direct effects on microtubules, Davunetide also exhibits anti-inflammatory and antioxidant properties, which can mitigate the broader cellular stress associated with neurodegeneration.[4][11]

• Inhibition of Protein Aggregation: Davunetide has been shown to inhibit the aggregation of amyloid-beta peptides, another key pathological feature of Alzheimer's disease.[4]

Signaling Pathways Modulated by Davunetide

Davunetide's interaction with the cellular machinery extends to the modulation of critical signaling pathways. The following diagram illustrates the proposed signaling cascade initiated by Davunetide, leading to its neuroprotective effects.

Caption: Proposed signaling pathways modulated by Davunetide.

Quantitative Data Summary

The following tables summarize key quantitative findings from preclinical studies of Davunetide.

Table 1: In Vitro Neuroprotective Efficacy

Assay	Model System	Davunetide Concentration	Observed Effect	Reference
Neuroprotection	Cortical neurons	Femtomolar (fM) range	Protection against various neurotoxins	[10]
Axon Elongation	Cerebellar granule neurons	Not specified	~70% increase in axon length compared to control	[8]

Experimental Protocols

In Vitro Neuroprotection Assay

Objective: To assess the protective effects of Davunetide against neurotoxin-induced cell death in primary cortical neuron cultures.

Methodology:

• Cell Culture: Primary cortical neurons are isolated from embryonic day 18 rat fetuses and plated on poly-D-lysine-coated 96-well plates at a density of 1 x 10^5 cells/well. Cells are maintained in Neurobasal medium supplemented with B27 and GlutaMAX for 7 days in vitro.

• Treatment: On day 7, cultures are pre-treated with varying concentrations of Davunetide (e.g., 1 fM to 1 µM) for 2 hours.

• Toxin Exposure: Following pre-treatment, a neurotoxin (e.g., amyloid-beta 1-42 oligomers at 10 µM) is added to the culture medium.

• Viability Assessment: After 24 hours of toxin exposure, cell viability is assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is measured at 570 nm, and results are expressed as a percentage of the viability of untreated control cells.

Axon Outgrowth Assay

Objective: To quantify the effect of Davunetide on promoting axon elongation in cultured neurons.

Methodology:

• Cell Culture: Cerebellar granule neurons are isolated from postnatal day 7 mouse pups and plated on coverslips coated with laminin and poly-L-lysine.

• Treatment: Neurons are treated with Davunetide at various concentrations immediately after plating.

• Immunocytochemistry: After 48 hours in culture, cells are fixed with 4% paraformaldehyde and stained with an antibody against β-III tubulin to visualize axons.

• Image Analysis: Images of neurons are captured using a fluorescence microscope. The length of the longest axon for each neuron is measured using image analysis software (e.g., ImageJ). Data are collected from at least 100 neurons per condition.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for evaluating the neuroprotective effects of Davunetide in a preclinical setting.

Caption: General workflow for preclinical evaluation of Davunetide.

Conclusion

Davunetide is a promising neuroprotective peptide with a well-defined chemical structure and a multi-faceted mechanism of action centered on microtubule stabilization. The data presented in this whitepaper highlight its potential as a therapeutic agent for a range of neurodegenerative disorders. Further research, particularly in clinical settings, is warranted to fully elucidate its efficacy in human patients.

References

• 1. Davunetide - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. NAP (davunetide) provides functional and structural neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Davunetide | Amyloid β Peptides | Tocris Bioscience [tocris.com]
• 5. caymanchem.com [caymanchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Davunetide | C36H60N10O12 | CID 9832404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. medkoo.com [medkoo.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. NAP (Davunetide): The Neuroprotective ADNP Drug Candidate Penetrates Cell Nuclei Explaining Pleiotropic Mechanisms [mdpi.com]
• 11. medkoo.com [medkoo.com]

Review of Davunetide's neuroprotective and neurotrophic properties

An In-depth Technical Review of Davunetide's Neuroprotective and Neurotrophic Properties

Introduction

Davunetide, also known as NAP or AL-108, is an eight-amino acid peptide (NAPVSIPQ) derived from the activity-dependent neuroprotective protein (ADNP).[1][2] ADNP is a protein crucial for brain formation and neuronal plasticity.[2][3] Davunetide has garnered significant interest within the scientific community for its potent neuroprotective, neurotrophic, and cognitive-enhancing properties demonstrated in a range of preclinical models.[4] Its primary mechanism revolves around the stabilization of microtubules, which are essential components of the neuronal cytoskeleton responsible for structural support, axonal transport, and synaptic plasticity.[5][6]

Disruption of the microtubule network is a key pathological feature in several neurodegenerative disorders, collectively known as tauopathies, which include Alzheimer's disease and progressive supranuclear palsy (PSP).[5] Davunetide has been investigated as a potential therapeutic agent for these conditions due to its ability to interact with tubulin, reduce the hyperphosphorylation of tau protein, and protect neurons from various toxic insults.[5][7] This technical guide provides a comprehensive overview of the neuroprotective and neurotrophic properties of Davunetide, detailing its mechanism of action, summarizing key quantitative data from preclinical and clinical studies, and outlining the experimental protocols used to evaluate its efficacy.

Mechanism of Action

Davunetide exerts its neuroprotective and neurotrophic effects through a multi-faceted mechanism of action, primarily centered on the neuronal cytoskeleton. It modulates key signaling cascades critical for cell survival and synaptic function.[5]

1. Microtubule Stabilization and Interaction: Davunetide directly interacts with tubulin, the building block of microtubules, to promote their stability.[7] This is particularly crucial in the context of tauopathies, where the microtubule-associated protein tau becomes hyperphosphorylated and aggregates, leading to microtubule destabilization and the formation of neurofibrillary tangles.[5][6] Davunetide has been shown to protect microtubules against depolymerization induced by toxins like nocodazole and zinc.[8][9] Furthermore, it increases the ratio of total tau to phosphorylated tau, an effect associated with microtubule stabilization.[5] A key interaction is with microtubule end-binding proteins (EBs), where Davunetide enhances the binding of ADNP to EBs, promoting microtubule growth and neuronal plasticity.[3]

2. Reduction of Tau Pathology: A hallmark of Davunetide's activity is its ability to mitigate tau pathology. In various in vivo models, including transgenic mice expressing mutated human tau, Davunetide treatment has been shown to reduce the levels of hyperphosphorylated tau.[5][9] It also protects against tau hyperphosphorylation induced by amyloid-beta in vitro.[7] By preventing tau from detaching from microtubules and aggregating, Davunetide helps maintain the integrity of the neuronal cytoskeleton.[5]

3. Activation of Pro-Survival Signaling Pathways: Davunetide has been demonstrated to activate intracellular signaling cascades that are critical for neuronal survival. In models of excitotoxic brain injury, it reduced the number of apoptotic neurons through the activation of the PI-3K/Akt pathway in the cortical plate and both the PI-3K/Akt and MAPK/MEK1 kinases in the white matter.[1][2][5] These pathways are central to promoting cell survival and inhibiting programmed cell death (apoptosis).

4. Neurotrophic and Synaptic Effects: Davunetide exhibits neurotrophic properties by promoting the outgrowth of neurites and the formation of synapses.[8][9] This is evidenced by increased immunoreactivity of microtubule-associated protein 2 (MAP2), a marker for neurite outgrowth, and increased expression of synaptophysin, a marker for synapse formation.[8] In cultured cerebellar granule neurons, Davunetide potentiated axon outgrowth, increasing their length by approximately 70% relative to controls.[5]

The signaling pathways implicated in Davunetide's mechanism of action are illustrated below.

Caption: Davunetide's multifaceted mechanism of action.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical and clinical studies evaluating Davunetide.

Table 1: Preclinical Efficacy of Davunetide in In Vitro Models

Model System	Insult/Condition	Davunetide Concentration	Key Finding	Reference(s)
Primary Cortical Neuro-glial Cultures	Amyloid-beta	Not specified	Reduced neuronal damage and protected against tau hyperphosphorylation.	[7]
Primary Neurons	Nocodazole	Not specified	Promoted repolymerization of microtubules.	[5]
Various Cell Lines	Multiple toxic insults	Femtomolar concentrations	Provided potent neuroprotection.
Cerebellar Granule Neurons (CGNs)	Serum-free conditions	Not specified	Increased axon length by ~70% relative to controls.	[5]

Table 2: Preclinical Efficacy of Davunetide in Animal Models

Animal Model	Treatment Regimen	Key Findings	Reference(s)
ADNP Haploinsufficient Mice	Chronic administration	Ameliorated cognitive deficits; protected against tau hyperphosphorylation and increased performance in the Morris water maze.	[2][7][9]
Tauopathy Mouse Model (human mutant tau P301S;K257T)	Daily treatment for ~5 months, then 5 more months	Statistically significant improvement in Morris water maze; reduced levels of hyperphosphorylated tau.	[5][9]
Triple Transgenic Alzheimer's Disease Model (amyloid-beta and tau pathology)	Not specified	Protected against tau hyperphosphorylation.	[9]
MAP6-deficient mice (model for schizophrenia)	Not specified	Exerted neuroprotective effects.

Table 3: Overview of Key Clinical Trial Results for Davunetide

Clinical Trial Phase	Patient Population	Dosage & Administration	Duration	Key Outcomes	Reference(s)
Phase II	Amnestic Mild Cognitive Impairment (aMCI)	Intranasal	12 weeks	Showed potential benefit on attention and working memory; supported the preclinical mechanism of action.	[1][5][10]
Exploratory	Cognitive Impairment in Schizophrenia	Intranasal	Not specified	Enhanced functional daily behaviors.	[1][2]
Phase II/III (Pivotal)	Progressive Supranuclear Palsy (PSP)	30 mg twice daily, intranasal	52 weeks	Failed to demonstrate efficacy; primary endpoints (change in PSPRS and SEADL scores) were not met. The drug was well-tolerated.	[10][11]

Experimental Protocols

This section details the methodologies for key experiments cited in the literature, providing a framework for understanding how the effects of Davunetide were assessed.

1. In Vitro Neuroprotection Assays

• Cell Culture: Primary cortical neurons and glia are harvested from embryonic rodents (e.g., rats or mice) and cultured in appropriate media. For neuroblastoma cell lines (e.g., N1E-115), standard cell culture protocols are followed.

• Induction of Toxicity: To model neurodegenerative conditions, cultures are exposed to toxic agents.

  • Amyloid-beta (Aβ) Toxicity: Cells are treated with oligomeric forms of Aβ peptide (e.g., Aβ₁₋₄₂) to induce neuronal damage and tau hyperphosphorylation.

  • Microtubule Disruption: Cells are exposed to agents like nocodazole or zinc to induce microtubule depolymerization.[8][9]

• Davunetide Treatment: Davunetide is added to the cell culture medium, often prior to or concurrently with the toxic insult, at concentrations ranging from femtomolar to micromolar.

• Outcome Measures:

  • Cell Viability: Assessed using assays such as MTT or LDH release to quantify neuronal death.

  • Tau Phosphorylation: Measured by Western blot analysis using antibodies specific for various phosphorylated tau epitopes.

  • Microtubule Integrity: Visualized using immunocytochemistry with antibodies against α-tubulin. The extent of microtubule repolymerization after washout of a disrupting agent can also be quantified.[5]

  • Neurite Outgrowth: Quantified by measuring the length and branching of neurites, often visualized by MAP2 staining.[8]

2. Animal Models of Tauopathy

• Animal Strains:

  • ADNP+/- Mice: These mice have a 50% reduction in ADNP and develop age-related cognitive deficits and tau pathology.[2][9]

  • Transgenic Tauopathy Models: Mice engineered to express human tau with mutations linked to frontotemporal dementia (e.g., P301S;K257T) are commonly used. These mice develop robust neurofibrillary tangle pathology and cognitive impairments.[5][9]

• Drug Administration: Davunetide is typically administered systemically, often via daily intraperitoneal injections or intranasal delivery, over a chronic period (e.g., several months).[5]

• Behavioral Testing: Cognitive function is assessed using standardized behavioral paradigms.

  • Morris Water Maze: This test evaluates spatial learning and memory by measuring the time it takes for a mouse to locate a hidden platform in a pool of water.[5][9]

  • Social Recognition and Odor Discrimination Tests: Used to assess specific cognitive domains that may be impaired in certain models.[7]

• Histopathological and Biochemical Analysis: After the treatment period, brain tissue is collected for analysis.

  • Immunohistochemistry: Brain sections are stained with antibodies to detect levels and localization of hyperphosphorylated tau.

  • Biochemical Fractionation and Western Blotting: Brain homogenates are separated into soluble and insoluble fractions to quantify the amount of aggregated tau.

A generalized workflow for the preclinical evaluation of Davunetide is depicted below.

References

• 1. NAP (davunetide) provides functional and structural neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NAP (Davunetide) Provides Functional and Structural Neuroprotecti...: Ingenta Connect [ingentaconnect.com]
• 3. biomedfrontiers.org [biomedfrontiers.org]
• 4. Davunetide: a review of safety and efficacy data with a focus on neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Critical appraisal of the role of davunetide in the treatment of progressive supranuclear palsy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Protection against tauopathy by the drug candidates NAP (davunetide) and D-SAL: biochemical, cellular and behavioral aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benthamdirect.com [benthamdirect.com]
• 9. Microtubules (tau) as an Emerging Therapeutic Target: NAP (Davune...: Ingenta Connect [ingentaconnect.com]
• 10. Davunetide for Progressive Supranuclear Palsy: a multicenter, randomized, double-blind, placebo controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. brainsupportnetwork.org [brainsupportnetwork.org]

In-Vitro Efficacy of Davunetide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Davunetide, an eight-amino acid peptide (NAPVSIPQ) derived from the activity-dependent neuroprotective protein (ADNP), has demonstrated significant neuroprotective properties in a range of preclinical in-vitro and in-vivo models.[1][2][3][4] Its primary mechanism of action is believed to be through the stabilization of microtubules, which are crucial for neuronal structure, axonal transport, and overall cell viability.[1][2][3] Davunetide has also been shown to prevent apoptosis, or programmed cell death, in various in-vitro models.[2] This technical guide provides an in-depth overview of the initial in-vitro studies that have explored the efficacy of Davunetide, with a focus on its effects on microtubule dynamics, tau protein aggregation, and neuroprotection, as well as its influence on key signaling pathways.

Core Mechanism of Action: Microtubule Stabilization

Davunetide is understood to exert its neuroprotective effects primarily through its interaction with the microtubule network.[1][2] Microtubules are dynamic polymers essential for maintaining cell structure, facilitating intracellular transport, and enabling cell division. In neurodegenerative diseases, the stability of these structures is often compromised. Davunetide has been shown to protect microtubules from disruption caused by various toxins.[5][6]

Quantitative Data on Microtubule Polymerization

A key aspect of understanding Davunetide's mechanism is its direct effect on microtubule assembly. In-vitro studies using turbidimetry have been conducted to quantify this effect.

Experimental Condition	Davunetide (NAP) Concentration	Effect on Microtubule Polymerization	Reference
Purified tubulin without microtubule-associated proteins (MAPs)	1 fM - 10 µM	No significant alteration	[1]
Tubulin with 3R or 4R tau	1 fM - 1 µM	No significant alteration	[7]

Table 1: Effect of Davunetide on in-vitro microtubule polymerization.

Experimental Protocol: In-Vitro Microtubule Polymerization Assay (Turbidimetry)

This protocol is a synthesized representation based on established methods for monitoring microtubule assembly.[1][8][9]

Materials:

• Purified tubulin (>99% pure)

• Davunetide (NAP) stock solution

• GTP (Guanosine-5'-triphosphate) solution

• Microtubule assembly buffer (e.g., 80 mM PIPES pH 6.9, 1 mM MgCl2, 1 mM EGTA)

• Temperature-controlled spectrophotometer with a heated cuvette holder

Procedure:

• Prepare tubulin solution to a final concentration of 20 µM in pre-warmed microtubule assembly buffer.

• Add Davunetide to the desired final concentration (e.g., in the range of 1 fM to 10 µM). For control experiments, add an equivalent volume of vehicle.

• Initiate microtubule polymerization by adding GTP to a final concentration of 1 mM.

• Immediately transfer the reaction mixture to a pre-warmed cuvette in the spectrophotometer set to 37°C.

• Monitor the change in absorbance (turbidity) at 340 nm over time. An increase in absorbance indicates microtubule polymerization.

• Record data at regular intervals until the reaction reaches a plateau, indicating that the polymerization has reached equilibrium.

Microtubule Polymerization Assay Workflow

Modulation of Tau Protein Aggregation

The aggregation of the microtubule-associated protein tau is a pathological hallmark of several neurodegenerative diseases, collectively known as tauopathies.[10] Davunetide has been investigated for its potential to inhibit or modulate this process. In-vitro assays utilizing recombinant tau protein and fluorescent dyes like Thioflavin T (ThT) are standard methods for studying tau aggregation.[10][11] ThT exhibits increased fluorescence upon binding to the β-sheet structures characteristic of amyloid fibrils, including aggregated tau.[12]

Experimental Protocol: In-Vitro Tau Aggregation Assay (Thioflavin T)

This protocol is a generalized procedure based on common practices for assessing tau fibrillization.[10][11]

Materials:

• Recombinant full-length human tau protein (e.g., 2N4R isoform)

• Davunetide (NAP) stock solution

• Heparin solution (or another aggregation inducer)

• Thioflavin T (ThT) solution

• Assay buffer (e.g., PBS, pH 7.4)

• 96-well black, clear-bottom microplates

• Plate reader with fluorescence detection capabilities

Procedure:

• In a 96-well plate, combine recombinant tau protein (e.g., 2 µM final concentration) with varying concentrations of Davunetide. Include a vehicle control.

• Add ThT to each well to a final concentration of 20 µM.

• Initiate aggregation by adding heparin to a final concentration of 0.1 mg/mL.

• Seal the plate and incubate at 37°C with continuous shaking.

• Measure the fluorescence intensity at regular intervals using the plate reader (excitation ~440 nm, emission ~485 nm).

• Plot fluorescence intensity versus time to obtain aggregation kinetics curves.

Tau Aggregation Assay Workflow

Neuroprotective Effects in Cellular Models

The neuroprotective capacity of Davunetide has been evaluated in various cell culture models of neurotoxicity. A common model involves exposing neuronal cell lines, such as the human neuroblastoma cell line SH-SY5Y, to toxins like amyloid-beta (Aβ) peptides, which are implicated in Alzheimer's disease.[13][14][15] Cell viability assays, such as the MTT assay, are then used to quantify the protective effects of the compound.[4][13][14]

Experimental Protocol: Neuroprotection Assay in SH-SY5Y Cells

This protocol outlines a general method for assessing the neuroprotective effects of Davunetide against Aβ-induced toxicity.[13][14][15]

Materials:

• SH-SY5Y human neuroblastoma cells

• Cell culture medium (e.g., DMEM/F12) supplemented with FBS and antibiotics

• Amyloid-beta 1-42 (Aβ42) peptide, pre-aggregated

• Davunetide (NAP) stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed SH-SY5Y cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Davunetide for a specified period (e.g., 2 hours).

• Introduce the neurotoxic agent, aggregated Aβ42 (e.g., 10 µM final concentration), to the wells. Include control wells with untreated cells, cells treated with Aβ42 alone, and cells treated with Davunetide alone.

• Incubate for 24-48 hours.

• Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

• Remove the medium and add solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader. Cell viability is proportional to the absorbance.

Influence on Signaling Pathways

Davunetide is thought to mediate its neuroprotective effects through the activation of pro-survival signaling pathways. Two key pathways implicated are the PI-3K/Akt and the MAPK/MEK1 pathways.[16] Activation of these cascades can lead to the inhibition of apoptotic processes and the promotion of cell survival.

PI-3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical regulator of cell survival, proliferation, and growth.[5][6][17][18] Upon activation, Akt (also known as Protein Kinase B) phosphorylates a variety of downstream targets that promote cell survival and inhibit apoptosis.

Davunetide's Influence on the PI-3K/Akt Pathway

MAPK/MEK1 Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, which includes MEK1 and ERK1/2, is another crucial signaling cascade involved in regulating cell proliferation, differentiation, and survival.[19][20][21] Activation of this pathway can also contribute to neuroprotective responses.[19][20]

Davunetide's Influence on the MAPK/MEK1 Pathway

Conclusion

The initial in-vitro studies of Davunetide have provided a foundational understanding of its neuroprotective mechanisms. While it does not appear to directly influence the polymerization of purified tubulin, its protective effects in cellular models of neurotoxicity are evident. The modulation of tau aggregation and the activation of pro-survival signaling pathways like PI-3K/Akt and MAPK/MEK1 are key areas of its efficacy. The experimental protocols and data presented in this guide offer a comprehensive resource for researchers and drug development professionals working to further elucidate the therapeutic potential of Davunetide and related compounds. Further quantitative studies are warranted to establish precise dose-response relationships and efficacy benchmarks in various in-vitro models.

References

• 1. researchgate.net [researchgate.net]
• 2. Measurement of In Vitro Microtubule Polymerization by Turbidity and Fluorescence [ouci.dntb.gov.ua]
• 3. Frontiers | Discovery of an evodiamine derivative for PI3K/AKT/GSK3β pathway activation and AD pathology improvement in mouse models [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. PI3K/AKT inhibition induces compensatory activation of the MET/STAT3 pathway in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. How oncogenic mutations activate human MAP kinase 1 (MEK1): A molecular dynamics simulation study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measurement of in vitro microtubule polymerization by turbidity and fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro reconstitution assays of microtubule amplification and lattice repair by the microtubule severing enzymes katanin and spastin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Potent Tau Aggregation Inhibitor D-Peptides Selected against Tau-Repeat 2 Using Mirror Image Phage Display - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro reconstitution of branching microtubule nucleation | eLife [elifesciences.org]
• 12. Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Design and Synthesis of CNS-targeted Flavones and Analogues with Neuroprotective Potential Against H2O2- and Aβ1-42-Induced Toxicity in SH-SY5Y Human Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In vitro evaluation of the neuroprotective potential of Olea dioica against Aβ peptide-induced toxicity in human neuroblastoma SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. PI3K-Akt signaling pathway based on network pharmacology for the anti-Alzheimer's disease effect of licorice stem flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. From basic research to clinical development of MEK1/2 inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. thno.org [thno.org]
• 21. Activation of Erk and JNK MAPK pathways by acute swim stress in rat brain regions - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Intranasal Administration of Davunetide in Rats

Topic: Protocol for Intranasal Administration of Davunetide in Rats Audience: Researchers, scientists, and drug development professionals.

Overview

Davunetide (also known as NAP or NAPVSIPQ) is an eight-amino-acid peptide derived from activity-dependent neuroprotective protein (ADNP)[1]. It has demonstrated neuroprotective and cognitive-enhancing properties in numerous preclinical studies[1][2]. The proposed mechanism of action involves the maintenance and stabilization of the microtubule network, which is crucial for neuronal structure and function[1][3]. Disruption of this network is a hallmark of several neurodegenerative diseases[3]. Intranasal administration is a non-invasive method that can facilitate the delivery of therapeutic peptides to the central nervous system (CNS)[1][4]. Studies in rats have shown that intranasally administered Davunetide is rapidly absorbed and reaches the cerebrospinal fluid (CSF), suggesting it crosses the blood-brain barrier after systemic absorption[1]. This document provides a detailed protocol for the intranasal administration of Davunetide in rats based on established preclinical pharmacokinetic studies.

Mechanism of Action: Microtubule Stabilization

Davunetide exerts its neuroprotective effects primarily through its interaction with the microtubule cytoskeleton[5][6]. In various neurodegenerative conditions, such as Alzheimer's disease, microtubule stability is compromised, often associated with the hyperphosphorylation of the tau protein, leading to the formation of neurofibrillary tangles and impaired axonal transport[3]. Davunetide helps to maintain microtubule integrity, reduces tau hyperphosphorylation, and protects neurons from various toxic insults[3][7][8]. This stabilization of the microtubule network supports essential cellular processes, including synaptic plasticity and neurotransmission, ultimately preserving cognitive function[3][6].

Figure 1: Proposed signaling pathway for Davunetide's neuroprotective action.

Experimental Protocol: Intranasal Administration for Pharmacokinetic Studies

This protocol details the method for intranasal administration of Davunetide to anesthetized rats for the purpose of evaluating its pharmacokinetics in plasma and cerebrospinal fluid (CSF).

Materials and Reagents

• Davunetide peptide powder

• Sodium Chloride (NaCl)

• Citric Acid Monohydrate

• Disodium Phosphate Dihydrate

• Benzalkonium Chloride (50% w/w solution)

• Sterile Water for Injection

• Sodium Hydroxide (for pH adjustment)

• Anesthetic agent (e.g., isoflurane, ketamine/xylazine)

• Micropipette and tips (10-200 µL range)

• Animal scale

• Appropriate equipment for serial blood and CSF collection

Preparation of Intranasal Davunetide Formulation

This formulation is for a high-concentration solution used in pharmacokinetic studies[1].

• Prepare the Vehicle Solution: In sterile water, dissolve the following components:

  • Sodium Chloride: 7.5 mg/mL[1]

  • Citric Acid Monohydrate: 1.7 mg/mL[1]

  • Disodium Phosphate Dihydrate: 3.0 mg/mL[1]

  • Benzalkonium Chloride (50% solution): 0.2 mg/mL[1]

• Dissolve Davunetide: Weigh the required amount of Davunetide powder and dissolve it in the vehicle solution to achieve a final concentration of 250 mg/mL [1].

• Adjust pH: Check the pH of the final solution and adjust to pH 5.1 using sodium hydroxide if necessary[1].

• Storage: Store the formulation according to the manufacturer's recommendations until use.

Note: For behavioral studies in conscious animals, lower concentrations (e.g., 0.4 mg/mL) and smaller volumes may be more appropriate[9].

Experimental Workflow

The following workflow outlines the key steps from solution preparation to data analysis for a typical pharmacokinetic study in rats.

Figure 2: Experimental workflow for a rat pharmacokinetic study.

Administration Procedure

• Animal Preparation: Anesthetize the rat according to the institutionally approved protocol. Ensure a stable plane of anesthesia is achieved before proceeding.

• Dose Calculation: The target dose is 10 mg per animal [1]. For a 300-350g rat, this corresponds to approximately 28-33 mg/kg[1].

• Administration:

  • Position the anesthetized rat in a supine position.

  • Using a calibrated micropipette, carefully administer 20 µL of the 250 mg/mL Davunetide solution into one nostril[1].

  • Administer another 20 µL into the other nostril for a total volume of 40 µL per animal[1].

  • Allow the animal to inhale the droplets naturally. Avoid rapid expulsion of a large volume to prevent the solution from entering the lungs.

• Sample Collection:

  • Initiate timed sample collection immediately after administration.

  • Collect serial plasma samples at predefined intervals (e.g., pre-dose, 5, 15, 25, 35, 45, 55, 70, 90, 110, 135, and 165 minutes post-dose)[1].

  • Collect serial CSF samples over specific intervals (e.g., 10 to 60-minute intervals)[1].

• Post-Procedure: Monitor the animal during recovery from anesthesia.

Quantitative Data Summary

Pharmacokinetic studies in anesthetized rats have demonstrated high bioavailability following intranasal administration[1]. The data indicates that Davunetide is rapidly absorbed into the systemic circulation, from which it then penetrates the CNS[1].

Table 1: Pharmacokinetic Parameters for Davunetide in Rat Plasma

Parameter	Intravenous (IV) Administration (30 mg/kg)	Intranasal (IN) Administration (10 mg/animal)
Cmax (ng/mL)	28900 ± 6100	2000 ± 1100
Tmax (min)	5	15
AUC (0-t) (min*ng/mL)	674000 ± 138000	118000 ± 49000
Bioavailability (%)	-	~100% (in anesthetized rats)[1]
Data derived from a study in anesthetized rats. Cmax: Maximum concentration, Tmax: Time to maximum concentration, AUC: Area under the curve. Data presented as mean ± S.D.[1].

Table 2: Distribution of ¹⁴C-Davunetide Radioactivity (µg eq/mL)

Time Point	Route	Plasma	Brain	Olfactory Bulb
5 min	Intranasal	3.7	0.04	0.28
Intravenous	54.5	0.22	0.23
60 min	Intranasal	1.0	0.03	0.05
Intravenous	14.1	0.24	0.20
240 min	Intranasal	0.1	0.01	0.01
Intravenous	5.2	0.15	0.12
This data shows that while plasma concentrations are significantly higher with IV administration, Davunetide is detected in the brain and olfactory bulb via both routes[1].

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Critical appraisal of the role of davunetide in the treatment of progressive supranuclear palsy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchers.mq.edu.au [researchers.mq.edu.au]
• 5. Davunetide | C36H60N10O12 | CID 9832404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. NAP (Davunetide): The Neuroprotective ADNP Drug Candidate Penetrates Cell Nuclei Explaining Pleiotropic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cris.tau.ac.il [cris.tau.ac.il]
• 9. Intranasal NAP (davunetide) decreases tau hyperphosphorylation and moderately improves behavioral deficits in mice overexpressing α-synuclein - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Davunetide as a Tool to Investigate Tau Phosphorylation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing davunetide (also known as NAP or AL-108), an eight-amino acid peptide derived from the activity-dependent neuroprotective protein (ADNP), as a research tool to investigate the mechanisms of tau phosphorylation and microtubule stability.[1][2] Davunetide has been evaluated in preclinical and clinical settings for its potential neuroprotective properties, primarily attributed to its ability to interact with microtubules and modulate tau pathology.[3][4][5]

Mechanism of Action

Davunetide is believed to exert its neuroprotective effects by stabilizing microtubules, which are essential for neuronal structure and function.[4][6] In the context of tauopathies, where hyperphosphorylated tau detaches from microtubules leading to their destabilization and the formation of neurofibrillary tangles (NFTs), davunetide offers a valuable tool to explore the intricate relationship between microtubule dynamics and tau phosphorylation.[4][7] Preclinical studies have demonstrated that davunetide can reduce the levels of hyperphosphorylated tau in various models of neurodegeneration.[1][4] The peptide has been shown to interact with tubulin, the building block of microtubules, and this interaction is crucial for its protective activities.[1] Furthermore, evidence suggests that davunetide's effect on microtubules is, at least in part, mediated by its influence on tau's interaction with the microtubule network.[8] Davunetide has also been reported to preferentially interact with the 3-repeat (3R) isoform of tau over the 4-repeat (4R) isoform, suggesting a potential for differential effects in various tauopathies.[7][9]

dot

Caption: Davunetide's proposed mechanism of action on tau pathology.

Quantitative Data Summary

The following tables summarize quantitative findings from preclinical and clinical studies investigating the effects of davunetide on tau phosphorylation and related outcomes.

Table 1: In Vitro and In Vivo Preclinical Studies

Model System	Treatment	Key Finding	Quantitative Result	Reference
Primary cortical neuro-glial cultures (with amyloid-beta)	NAP (Davunetide)	Reduced tau hyperphosphorylation	Statistically significant reduction in phosphorylated tau levels compared to vehicle-treated controls.	[1]
ADNP+/- mice	Chronic D-SAL (a NAP-related peptide) administration	Protected against tau hyperphosphorylation	Significant decrease in hyperphosphorylated tau in the hippocampus.	[1]
Transgenic mice with human MAPT mutations	Davunetide	Ameliorated deposition of hyperphosphorylated, insoluble tau	Reduction in the levels of hyperphosphorylated tau compared to vehicle-treated animals.	[3][4]
Drosophila model of tauopathy	NAP (Davunetide)	Did not alter abnormal tau levels	No significant changes in total tau or phosphorylation at specific sites examined.	[10]
Cerebellar granule neurons	Davunetide	Potentiated axon outgrowth	~70% increase in axon length relative to controls.	[4]

Table 2: Clinical Trial Data

Study Population	Treatment	Biomarker/Outcome	Quantitative Result	Reference
Progressive Supranuclear Palsy (PSP)	Davunetide (30 mg, twice daily for 52 weeks)	Cerebrospinal fluid (CSF) tau levels	No significant difference in the rate of change of CSF tau between davunetide and placebo groups.	[3]
Predicted Tauopathies (Pilot Study)	Davunetide (15 mg, twice daily)	CSF tau levels	Planned as a secondary outcome measure to assess short-term changes.	[11]

Experimental Protocols

Protocol 1: Western Blot Analysis of Phosphorylated Tau in Cell Lysates

This protocol outlines the steps for assessing changes in tau phosphorylation at specific epitopes in response to davunetide treatment in cultured cells.

Materials:

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein concentration assay kit (e.g., BCA assay)

• SDS-PAGE gels (e.g., 4-12% Bis-Tris)

• PVDF membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies against total tau and phosphorylated tau (e.g., AT8, PHF-1)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis:

  • Treat cultured cells (e.g., primary cortical neurons) with davunetide at desired concentrations and time points.

  • Wash cells with ice-cold PBS and lyse with lysis buffer.

  • Centrifuge lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against total tau and specific phospho-tau epitopes overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply chemiluminescent substrate and capture the signal using an imaging system.

  • Quantify band intensities and normalize the levels of phosphorylated tau to total tau.

dot

Caption: Western blot workflow for analyzing tau phosphorylation.

Protocol 2: Affinity Chromatography to Identify Davunetide (NAP)-Binding Proteins

This protocol describes a method to identify proteins, such as tubulin and tau, that interact with davunetide.

Materials:

• Affinity chromatography column material (e.g., Affi-Gel 10)

• Davunetide (NAP) peptide

• Brain tissue extract (e.g., from rat brain)

• Binding buffer

• Wash buffer

• Elution buffer (e.g., high salt or pH change)

• SDS-PAGE and protein staining reagents (e.g., Coomassie blue or silver stain)

• Mass spectrometry for protein identification

Procedure:

• Ligand Immobilization:

  • Covalently couple davunetide (NAP) to the affinity chromatography resin according to the manufacturer's instructions.

• Column Packing and Equilibration:

  • Pack a column with the NAP-coupled resin.

  • Equilibrate the column with binding buffer.

• Sample Application:

  • Clarify the brain tissue extract by centrifugation.

  • Load the clarified extract onto the equilibrated column.

• Washing:

  • Wash the column extensively with wash buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the specifically bound proteins using an elution buffer.

• Analysis:

  • Analyze the eluted fractions by SDS-PAGE and protein staining.

  • Excise protein bands of interest and identify them by mass spectrometry.

Protocol 3: In Vitro Tau Phosphorylation Assay using Recombinant Proteins

This protocol allows for the direct investigation of davunetide's effect on the activity of tau kinases.

Materials:

• Recombinant human tau protein

• Active recombinant tau kinase (e.g., GSK-3β, CDK5/p25)

• Kinase reaction buffer

• ATP (including radiolabeled ATP if performing a radiometric assay)

• Davunetide

• SDS-PAGE and Western blotting reagents or phosphocellulose paper for radiometric assay

Procedure:

• Kinase Reaction Setup:

  • In a microcentrifuge tube, combine the kinase reaction buffer, recombinant tau protein, and the active tau kinase.

  • Add davunetide at various concentrations to the experimental tubes and a vehicle control to the control tubes.

• Initiation of Reaction:

  • Initiate the phosphorylation reaction by adding ATP.

• Incubation:

  • Incubate the reaction mixture at the optimal temperature for the kinase (e.g., 30°C) for a specified time.

• Termination of Reaction:

  • Stop the reaction by adding SDS-PAGE loading buffer and boiling, or by spotting the reaction mixture onto phosphocellulose paper.

• Analysis:

  • If using Western blotting, analyze the samples as described in Protocol 1, using antibodies specific to the phospho-epitopes targeted by the kinase.

  • If using a radiometric assay, wash the phosphocellulose paper to remove unincorporated radiolabeled ATP and quantify the incorporated radioactivity using a scintillation counter.

dot

References

• 1. Protection against tauopathy by the drug candidates NAP (davunetide) and D-SAL: biochemical, cellular and behavioral aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Microtubules (tau) as an emerging therapeutic target: NAP (davunetide) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Davunetide for Progressive Supranuclear Palsy: a multicenter, randomized, double-blind, placebo controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Critical appraisal of the role of davunetide in the treatment of progressive supranuclear palsy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cris.tau.ac.il [cris.tau.ac.il]
• 6. researchgate.net [researchgate.net]
• 7. NAP (davunetide) preferential interaction with dynamic 3-repeat Tau explains differential protection in selected tauopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NAP (Davunetide): The Neuroprotective ADNP Drug Candidate Penetrates Cell Nuclei Explaining Pleiotropic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NAP (davunetide) preferential interaction with dynamic 3-repeat Tau explains differential protection in selected tauopathies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ClinicalTrials.gov [clinicaltrials.gov]

Application Notes and Protocols for Immunohistochemical Analysis of Davunetide-Treated Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

Davunetide (also known as NAP or AL-108) is an eight-amino acid peptide derived from the activity-dependent neuroprotective protein (ADNP).[1][2] Preclinical and clinical studies have investigated its therapeutic potential in neurodegenerative diseases, particularly those characterized by tau pathology (tauopathies).[2][3] The primary mechanism of action of Davunetide involves the stabilization of microtubules and the reduction of tau hyperphosphorylation, thereby protecting against neuronal damage and cognitive decline.[1][3] Immunohistochemistry (IHC) is a critical technique for visualizing and quantifying the effects of Davunetide on key pathological markers in tissue samples, most notably the reduction of phosphorylated tau (p-Tau). These application notes provide a detailed protocol for the immunohistochemical staining of Davunetide-treated tissue and summarize key quantitative findings from relevant studies.

Principle of the Method

Immunohistochemistry allows for the localization and visualization of specific antigens (e.g., phosphorylated tau) in tissue sections through the use of specific antibodies. In the context of Davunetide research, IHC is employed to assess the drug's efficacy in reducing the accumulation of pathological, hyperphosphorylated tau, a hallmark of many neurodegenerative diseases. The protocol outlined below is a synthesis of established methods for p-Tau staining in preclinical models of tauopathy and can be adapted for various tissue types.

Quantitative Data Summary

The following tables summarize quantitative data from preclinical studies assessing the efficacy of Davunetide in reducing tau pathology as measured by immunohistochemistry.

Table 1: Reduction in Phosphorylated Tau Immunoreactivity in P301L Tauopathy Mouse Model

Treatment Group	Brain Region	Antibody	Percent Reduction in Immunoreactivity vs. Control (Mean ± SEM)	Reference
Davunetide	Dentate Gyrus	MC1	74% ± 12%	[4]
Davunetide	Dentate Gyrus	PHF1	52% ± 10%*	[4]
Davunetide	Motor Cortex	MC1	96% ± 8%****	[4]
Davunetide	Brainstem	MC1	93% ± 15%	[4]

*p < 0.05, **p < 0.01, ****p < 0.0001

Table 2: Effect of Davunetide on Insoluble Tau in P301L Tauopathy Mouse Model

Treatment Group	Outcome Measure	Method	Percent Change vs. Control (Mean ± SEM)	Reference
Davunetide	Insoluble Tau	Densitometric Analysis of PHF1 Blots	28% reduction (trend, p=0.09)	[4]
Davunetide	Soluble Tau	Densitometric Analysis of PHF1 Blots	77% increase**	[4]
Davunetide	Ratio of Soluble to Insoluble Tau	Densitometric Analysis of PHF1 Blots	89% increase (p=0.01)	[4]

**p = 0.01

Experimental Protocols

Immunohistochemistry Protocol for Phosphorylated Tau in Davunetide-Treated Brain Tissue

This protocol is optimized for formalin-fixed, paraffin-embedded brain tissue from mouse models of tauopathy treated with Davunetide.

Materials:

• Formalin-fixed, paraffin-embedded tissue sections (4-5 µm) on charged slides

• Xylene

• Ethanol (100%, 95%, 70%)

• Deionized water

• Antigen retrieval solution (e.g., 10 mM Sodium Citrate buffer, pH 6.0)

• Hydrogen peroxide (0.3% or 3%)

• Blocking buffer (e.g., 10% normal goat serum in PBS with 0.3% Triton X-100)

• Primary antibodies against phosphorylated tau (see Table 3 for examples)

• Biotinylated secondary antibody (e.g., goat anti-mouse IgG)

• Avidin-Biotin Complex (ABC) reagent

• 3,3'-Diaminobenzidine (DAB) substrate kit

• Hematoxylin counterstain

• Mounting medium

• Coplin jars

• Humidified chamber

• Light microscope

Table 3: Recommended Primary Antibodies for Phosphorylated Tau

Antibody	Epitope (Phosphorylation Site)	Recommended Dilution	Reference
PHF1	pSer396/404	1:50 - 1:500	[4]
AT8	pSer202/pThr205	1:500	[5]
CP13	pSer202	N/A	[6]
RZ3	pThr231	N/A	[6]
MC1	Conformational epitope of pathological tau	1:50 - 1:100	[4]

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 x 5 minutes).

  • Rehydrate through a graded series of ethanol: 100% (2 x 5 minutes), 95% (1 x 5 minutes), 70% (1 x 5 minutes).

  • Rinse in deionized water (2 x 5 minutes).

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) by incubating slides in 10 mM Sodium Citrate buffer (pH 6.0) at 95-100°C for 20-30 minutes.

  • Allow slides to cool to room temperature in the buffer.

• Peroxidase Blocking:

  • Incubate sections in 0.3% hydrogen peroxide in PBS for 15-30 minutes at room temperature to block endogenous peroxidase activity.

  • Rinse with PBS (3 x 5 minutes).

• Blocking:

  • Incubate sections in blocking buffer for 1 hour at room temperature in a humidified chamber to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary antibody (e.g., PHF1) to its optimal concentration in the blocking buffer.

  • Incubate sections with the diluted primary antibody overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • Rinse with PBS (3 x 5 minutes).

  • Incubate sections with a biotinylated secondary antibody (e.g., goat anti-mouse IgG, diluted according to the manufacturer's instructions) for 1-2 hours at room temperature.

• Signal Amplification:

  • Rinse with PBS (3 x 5 minutes).

  • Incubate sections with ABC reagent for 30-60 minutes at room temperature.

• Visualization:

  • Rinse with PBS (3 x 5 minutes).

  • Develop the signal by incubating sections with DAB substrate until the desired brown color intensity is reached (typically 2-10 minutes). Monitor under a microscope.

  • Stop the reaction by rinsing with deionized water.

• Counterstaining:

  • Counterstain with hematoxylin for 1-2 minutes to visualize cell nuclei.

  • Rinse with tap water.

• Dehydration and Mounting:

  • Dehydrate through a graded series of ethanol: 70% (1 x 2 minutes), 95% (1 x 2 minutes), 100% (2 x 2 minutes).

  • Clear in xylene (2 x 2 minutes).

  • Mount with a permanent mounting medium.

• Image Acquisition and Analysis:

  • Acquire images using a light microscope equipped with a digital camera.

  • Quantitative analysis can be performed using image analysis software (e.g., ImageJ) to measure the area and intensity of the DAB staining, which is proportional to the amount of p-Tau.

Visualizations

Davunetide Signaling Pathway

References

• 1. NAP (davunetide) preferential interaction with dynamic 3-repeat Tau explains differential protection in selected tauopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Davunetide for Progressive Supranuclear Palsy: a multicenter, randomized, double-blind, placebo controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Critical appraisal of the role of davunetide in the treatment of progressive supranuclear palsy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Immunotherapy Targeting Pathological Tau Conformers in a Tangle Mouse Model Reduces Brain Pathology with Associated Functional Improvements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Immunotherapy Targeting Pathological Tau Prevents Cognitive Decline in a New Tangle Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tau Passive Immunotherapy in Mutant P301L Mice: Antibody Affinity versus Specificity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Live-Cell Imaging of Microtubule Dynamics with Davunetide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Microtubules (MTs) are highly dynamic polymers of α- and β-tubulin heterodimers, fundamental to numerous cellular processes, including cell division, intracellular transport, and the maintenance of cell morphology.[1][2] The process of "dynamic instability" describes their stochastic switching between phases of polymerization (growth) and depolymerization (shrinkage).[1][3] In neurons, the stability and function of the microtubule network are critical for axonal transport and synaptic plasticity.[3][4] Disruption of microtubule dynamics is an early event in many neurodegenerative diseases, including Alzheimer's disease and other tauopathies, making microtubules a key therapeutic target.[1][2][3]

Davunetide (also known as NAP or AL-108) is an eight-amino-acid peptide derived from the activity-dependent neuroprotective protein (ADNP).[5][6] It is a neuroprotective agent that has been shown to interact with and stabilize microtubules, protecting them from damage and preventing the formation of neurofibrillary tangles.[5][7] Davunetide's mechanism involves promoting the interaction of Tau and end-binding (EB) proteins with microtubules, thereby enhancing their stability.[8][9][10] Live-cell imaging provides a powerful methodology to directly visualize and quantify the effects of Davunetide on the dynamic behavior of microtubules in real-time, offering critical insights for neurodegenerative disease research and drug development.

Proposed Mechanism of Action

Davunetide exerts its neuroprotective effects by modulating the microtubule cytoskeleton. Preclinical studies suggest that Davunetide does not directly polymerize tubulin but rather enhances the stability of existing microtubules, particularly under conditions of cellular stress.[6][11] The proposed mechanism involves the recruitment of microtubule-associated proteins (MAPs), such as Tau, and plus-end tracking proteins (+TIPs), like end-binding proteins (EBs), to the microtubule lattice.[8][9][10] This enhanced association helps to protect microtubules from depolymerization induced by toxins, oxidative stress, or pathological protein aggregates.[6]

References

• 1. tks | publisher, event organiser, media agency | The role of davunetide in neuroprotection and microtubule stabilization - tks | publisher, event organiser, media agency [teknoscienze.com]
• 2. Microtubule-modulating Agents in the Fight Against Neurodegeneration: Will it ever Work? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Imaging microtubule dynamics: A new frontier in biomarker development for neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Live imaging of microtubule dynamics in organotypic hippocampal slice cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. cris.tau.ac.il [cris.tau.ac.il]
• 7. Davunetide: a review of safety and efficacy data with a focus on neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NAP (davunetide) preferential interaction with dynamic 3-repeat Tau explains differential protection in selected tauopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NAP (davunetide) preferential interaction with dynamic 3-repeat Tau explains differential protection in selected tauopathies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NAP (Davunetide): The Neuroprotective ADNP Drug Candidate Penetrates Cell Nuclei Explaining Pleiotropic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving Davunetide solubility for in-vitro experiments

Welcome to the technical support center for improving Davunetide solubility in in-vitro experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for common solubility challenges.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Davunetide?

A1: For in-vitro experiments, Dimethyl Sulfoxide (DMSO) is a common choice for initial solubilization. Davunetide can be dissolved in DMSO to create a concentrated stock solution. Subsequently, this stock solution can be diluted to the final working concentration in your cell culture medium or buffer. Alternatively, sterile water or Phosphate-Buffered Saline (PBS) at pH 7.2 can be used, although the achievable concentration may be lower than with DMSO.

Q2: I observed precipitation when I diluted my Davunetide stock solution into my cell culture medium. What should I do?

A2: Precipitation upon dilution can be a common issue. Here are a few troubleshooting steps:

• Reduce the final concentration: The final concentration of Davunetide in your medium might be too high. Try a lower final concentration.

• Increase the volume of the medium: Instead of adding a small volume of concentrated stock to your medium, try adding the stock solution to a larger volume of medium while vortexing gently to ensure rapid and even dispersion.

• Pre-warm the medium: Warming the cell culture medium to 37°C before adding the Davunetide stock solution can sometimes improve solubility.

• Use a solubilizing agent: For challenging situations, a solubilizing agent like β-cyclodextrin may be used. A protocol for this is provided in the Experimental Protocols section.

Q3: What is the recommended storage condition for Davunetide stock solutions?

A3: To ensure stability, it is recommended to store Davunetide stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller, single-use volumes.

Q4: Is Davunetide stable in aqueous solutions?

A4: Davunetide solutions can be unstable, and it is generally recommended to prepare them fresh for each experiment.[2] If using a water-based stock solution, it should be sterile-filtered through a 0.22 µm filter before use.[1]

Q5: Can I sonicate the solution to improve solubility?

A5: Gentle sonication can be attempted to aid dissolution. However, prolonged or high-intensity sonication should be avoided as it can potentially degrade the peptide.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Davunetide powder is difficult to dissolve.	The chosen solvent is not optimal.	First, attempt to dissolve in a small amount of DMSO. If the peptide is for use in an aqueous system, water or PBS (pH 7.2) can be tried. For hydrophobic peptides, a small amount of organic solvent like DMSO followed by dilution is recommended.
Precipitation occurs upon adding the stock solution to the cell culture medium.	The final concentration exceeds the solubility limit in the complex medium. The stock solution was not added properly.	Decrease the final concentration of Davunetide. Add the stock solution dropwise to the pre-warmed medium while gently vortexing. Consider using a carrier solvent or a solubilizing agent as described in the protocols.
Inconsistent experimental results.	The Davunetide solution may have degraded. The concentration of the stock solution may be inaccurate due to incomplete dissolution.	Prepare fresh solutions for each experiment. Ensure the peptide is fully dissolved before making further dilutions. Store stock solutions properly in aliquots at -20°C or -80°C.
Cloudiness or opalescence in the final solution.	Formation of aggregates or insoluble complexes with media components.	Filter the final solution through a 0.22 µm sterile filter. Try a different cell culture medium if possible. Lower the final concentration of Davunetide.

Data Presentation

Table 1: Solubility of Davunetide in Common Solvents

Solvent	Reported Solubility	Reference
Water	Soluble to 1 mg/ml	[3]
PBS (pH 7.2)	10 mg/ml
DMSO	1 mg/ml
DMF	1 mg/ml
Ethanol	Insoluble

Table 2: Recommended Storage Conditions for Davunetide Stock Solutions

Storage Temperature	Duration	Reference
-20°C	Up to 1 month	[1]
-80°C	Up to 6 months	[1]

Experimental Protocols

Protocol 1: Preparation of Davunetide Stock Solution in DMSO

Materials:

• Davunetide peptide powder

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes

Procedure:

• Aseptically weigh the desired amount of Davunetide powder.

• Transfer the powder to a sterile microcentrifuge tube.

• Add the required volume of DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

• Gently vortex the tube until the peptide is completely dissolved. A brief, gentle sonication in a water bath can be used if necessary.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into single-use sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Davunetide Working Solution in Cell Culture Medium

Materials:

• Davunetide stock solution (from Protocol 1)

• Pre-warmed (37°C) cell culture medium

• Sterile tubes

Procedure:

• Thaw an aliquot of the Davunetide stock solution at room temperature.

• Calculate the volume of the stock solution needed to achieve the desired final concentration in your cell culture medium.

• In a sterile tube, add the required volume of pre-warmed cell culture medium.

• While gently vortexing the medium, add the calculated volume of the Davunetide stock solution dropwise.

• Continue to mix gently for a few seconds to ensure homogeneity.

• Visually inspect the final working solution for any signs of precipitation. If precipitation is observed, refer to the Troubleshooting Guide.

• Use the freshly prepared working solution for your in-vitro experiment immediately.

Protocol 3: Enhancing Davunetide Solubility with SBE-β-CD

This protocol is adapted for in-vitro use from a method described for in-vivo preparations.[1]

Materials:

• Davunetide stock solution in DMSO (e.g., 20.8 mg/mL)[1]

• Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)

• Saline solution (0.9% NaCl), sterile

• Sterile tubes and filters (0.22 µm)

Procedure:

• Prepare a 20% SBE-β-CD solution in saline:

  • Dissolve 2 g of SBE-β-CD powder in 10 mL of sterile saline.

  • Mix until the powder is completely dissolved and the solution is clear.

  • Sterile-filter the solution through a 0.22 µm filter. This solution can be stored at 4°C for up to one week.[1]

• Prepare the Davunetide working solution:

  • To prepare a 1 mL working solution as an example, add 100 µL of a 20.8 mg/mL Davunetide stock solution in DMSO to 900 µL of the 20% SBE-β-CD in saline solution.[1]

  • Mix the solution evenly. This will yield a clear solution of approximately 2.08 mg/mL Davunetide.[1]

  • Further dilute this solution in your cell culture medium to achieve the desired final concentration.

Signaling Pathways and Experimental Workflow

Davunetide's Proposed Mechanism of Action

Davunetide is an eight-amino acid peptide that exerts its neuroprotective effects primarily through the stabilization of microtubules.[4][5][6] This action is crucial in neurodegenerative diseases where microtubule integrity is compromised. Furthermore, Davunetide has been shown to activate pro-survival signaling pathways, including the PI3K/Akt and MAPK/MEK1 pathways.

Caption: Davunetide signaling pathways.

Experimental Workflow for In-Vitro Studies

The following diagram outlines a general workflow for conducting in-vitro experiments with Davunetide, from preparation to data analysis.

Caption: In-vitro experimental workflow.

Logical Relationship for Troubleshooting Solubility Issues

This diagram illustrates a logical approach to troubleshooting common solubility problems encountered with Davunetide in in-vitro experiments.

Caption: Solubility troubleshooting logic.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Protocol for the generation of pancreatic and hepatic progenitors from human pluripotent stem cells for gene regulatory assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intranasal NAP (davunetide) decreases tau hyperphosphorylation and moderately improves behavioral deficits in mice overexpressing α-synuclein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Davunetide: a review of safety and efficacy data with a focus on neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cris.tau.ac.il [cris.tau.ac.il]

Davunetide Solution Stability: Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of Davunetide peptide in solution. It covers frequently asked questions, troubleshooting advice, and best practices for handling and storage.

Frequently Asked Questions (FAQs)

Q1: What is Davunetide and what is its primary sequence?

A1: Davunetide is a neuroprotective peptide snippet composed of eight amino acids, derived from the Activity-Dependent Neuroprotective Protein (ADNP).[1][2] It is investigated for its role in promoting microtubule stability and its potential in treating neurodegenerative diseases.[2][3][4] The amino acid sequence is Asn-Ala-Pro-Val-Ser-Ile-Pro-Gln (NAPVSIPQ).

Q2: How should I reconstitute lyophilized Davunetide?

A2: For optimal results, follow these general steps for reconstituting lyophilized peptides:

• Equilibrate: Allow the vial of lyophilized Davunetide to reach room temperature before opening to prevent condensation.

• Centrifuge: Briefly centrifuge the vial to ensure the entire peptide pellet is at the bottom.[5][6]

• Add Solvent: Add the recommended solvent (e.g., sterile water or PBS) to achieve the desired concentration. Vendor datasheets suggest Davunetide is soluble up to 1 mg/ml in water.

• Mix Gently: Vortex briefly or agitate gently to dissolve the peptide completely.[5][6] Avoid vigorous shaking, which can cause denaturation.[6]

• Final Centrifugation: Centrifuge the vial again to pellet the solution, ensuring no material is left on the cap or sides.[5]

Q3: What are the recommended storage conditions for Davunetide?

A3: Proper storage is critical to maintaining the stability and activity of Davunetide. Recommendations vary for lyophilized powder and reconstituted solutions.

Form	Storage Temperature	Duration	Notes
Lyophilized Powder	-80°C	Up to 2 years	Sealed, away from moisture.[1]
-20°C	Up to 1 year	Sealed, away from moisture.[1]
Reconstituted Solution	-80°C	Up to 6 months	Avoid repeated freeze-thaw cycles. Aliquoting is highly recommended.[1]
-20°C	Up to 1 month	Sealed, away from moisture.[1]
4°C	< 1 week	For short-term use only.[7]

Q4: What are the common chemical degradation pathways for peptides like Davunetide?

A4: While specific degradation pathways for Davunetide are not extensively published, peptides, in general, are susceptible to several chemical modifications in solution:

• Hydrolysis: Cleavage of the peptide bond, often accelerated at acidic or basic pH.

• Deamidation: The side chains of asparagine (Asn) and glutamine (Gln) can be hydrolyzed to form aspartic acid and glutamic acid, respectively. Davunetide contains an N-terminal asparagine, which could be a potential site for deamidation.

• Oxidation: Amino acids like methionine, cysteine, tryptophan, and histidine are susceptible to oxidation, especially in the presence of metal ions or reactive oxygen species.

• Racemization: The conversion of an L-amino acid to a D-amino acid, which can affect biological activity.[8]

Troubleshooting Guide

This section addresses common issues encountered during experiments with Davunetide solutions.

Problem: Reduced or no biological activity in my assay.

This is a common issue that can stem from several sources. The following logical workflow can help identify the root cause.

Troubleshooting workflow for reduced peptide activity.

Problem: Precipitate or cloudiness observed in the reconstituted solution.

• Possible Cause: The peptide's solubility limit may have been exceeded, or the peptide is aggregating. Aggregation is a form of physical instability.[9]

• Solution:

  • Ensure you have not exceeded the recommended solubility (e.g., 1 mg/ml in water for Davunetide).

  • Allow the vial to sit at room temperature for a longer duration (up to a couple of hours) with gentle agitation to see if the material dissolves.[6][7]

  • Consider reconstituting in a different buffer system. Sometimes, a small amount of an organic solvent like DMSO followed by dilution with an aqueous buffer can aid solubility.[1]

  • If using water, ensure it is sterile and high-purity. For cell-based assays, filtering through a 0.22 µm filter after reconstitution is recommended.[1]

Experimental Protocols

Protocol: Stability Assessment of Davunetide using RP-HPLC

This protocol outlines a method to assess the stability of Davunetide in a specific buffer over time by monitoring the decrease in the main peptide peak and the appearance of degradation products.

1. Materials:

• Lyophilized Davunetide

• High-purity water (HPLC grade)

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic acid (TFA)

• Buffer of choice for the stability study (e.g., Phosphate-Buffered Saline, pH 7.4)

• HPLC system with a UV detector

• C18 reverse-phase column

2. Sample Preparation (Time Point Zero):

• Reconstitute a vial of Davunetide to 1 mg/mL in the chosen study buffer.

• Immediately take an aliquot for the T=0 analysis.

• Dilute this aliquot with the mobile phase to a final concentration suitable for HPLC analysis (e.g., 0.1 mg/mL).

3. Stability Study Incubation:

• Store the remaining stock solution under the desired test condition (e.g., 4°C, 25°C, or 37°C).

• At specified time points (e.g., 24h, 48h, 1 week), withdraw an aliquot and prepare it for HPLC analysis as described in step 2.

4. HPLC Method:

• Column: C18, e.g., 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in ACN

• Gradient: A linear gradient, for example, from 5% B to 60% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 214 nm or 280 nm

• Injection Volume: 20 µL

5. Data Analysis:

• At each time point, integrate the area of the main Davunetide peak.

• Calculate the percentage of remaining Davunetide relative to the T=0 sample.

• Monitor the chromatogram for the appearance of new peaks, which indicate degradation products.

The following diagram illustrates the general workflow for this stability assessment.

Experimental workflow for HPLC-based stability testing.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Davunetide for Progressive Supranuclear Palsy: a multicenter, randomized, double-blind, placebo controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Davunetide: a review of safety and efficacy data with a focus on neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reconstitution & Storage Instructions | Aviva Systems Biology | Avivasysbio.com [avivasysbio.com]
• 6. How to Reconstitute Lyophilized Proteins | R&D Systems [rndsystems.com]
• 7. cusabio.com [cusabio.com]
• 8. Analytical techniques used to study the degradation of proteins and peptides: chemical instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analytical techniques used to study the degradation of proteins and peptides: physical instability - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Tau-Targeting Therapeutics: Davunetide vs. Other Mechanistic Classes

For Researchers, Scientists, and Drug Development Professionals

The aggregation of microtubule-associated protein tau is a central pathological hallmark of a class of neurodegenerative disorders known as tauopathies, including Alzheimer's disease. The strong correlation between the burden of tau pathology and cognitive decline has made it a critical therapeutic target.[1][2] This guide provides an objective comparison of the mechanism of action of Davunetide against other major classes of tau-targeting drugs, supported by experimental data and detailed protocols.

Davunetide (NAP): A Neuroprotective Peptide with a Dual Mechanism

Davunetide (also known as NAP or AL-108) is an eight-amino-acid peptide derived from activity-dependent neuroprotective protein (ADNP), a molecule essential for brain formation.[3][4] Its mechanism of action is multifaceted, primarily revolving around the modulation of microtubule (MT) stability and the activation of key cell survival pathways.

Unlike drugs that directly bind tubulin to force polymerization, Davunetide appears to work by enhancing the natural interaction between tau and microtubules.[5] This is crucial in disease states where hyperphosphorylated tau detaches from microtubules, leading to their instability and subsequent disruption of axonal transport.[6][7] Davunetide has been shown to protect microtubules from the severing protein katanin and to reduce tau hyperphosphorylation.[4][8] Furthermore, it promotes cell survival by activating pro-growth signaling cascades, including the PI-3K/Akt and MAPK/MEK1 pathways.[4]

Caption: Davunetide's dual action on microtubule stability and pro-survival signaling.

Comparative Analysis of Tau-Targeting Strategies

The landscape of tau-directed therapies is diverse, with strategies targeting various stages of tau pathogenesis, from gene expression to protein clearance. The following table summarizes the primary mechanisms.

Therapeutic Strategy	Primary Mechanism of Action	Key Molecular Target(s)	Example Drug(s)
Neuroprotective Peptide	Enhances Tau-MT interaction, reduces tau phosphorylation, and activates survival pathways.	Microtubule-Tau Interface, PI-3K/Akt, MAPK/MEK1	Davunetide (NAP)
Microtubule Stabilizers	Directly bind to tubulin to promote polymerization and compensate for the loss of tau function.[9][10]	β-tubulin	Epothilone D, Paclitaxel[11]
Tau Aggregation Inhibitors	Prevent the self-assembly of tau monomers into toxic oligomers and fibrils.[2]	Tau monomers/oligomers	Methylene blue (TRx0237), RI-AG03[12][13]
Phosphorylation Inhibitors	Inhibit kinases that contribute to the pathological hyperphosphorylation of tau.[14][15]	GSK3β, CDK5, ERK2	Tideglusib, SRN-003-556[16][17]
Immunotherapies	Utilize antibodies to target and promote the clearance of pathological tau species.[18][19]	Extracellular/Intracellular Tau (various epitopes)	Gosuranemab, Tilavonemab (Passive); AADvac1 (Active)[1][20][21]
Antisense Oligonucleotides	Bind to tau mRNA to suppress its translation, thereby reducing total tau protein levels.[1]	MAPT mRNA	BIIB080

Microtubule Stabilizers

This class of drugs aims to counteract the consequence of tau pathology—microtubule instability. By binding directly to tubulin, these agents promote its assembly into microtubules and stabilize existing ones, thereby restoring the cytoskeletal tracks necessary for axonal transport.[9][11]

Caption: Mechanism of microtubule-stabilizing drugs.

Tau Aggregation Inhibitors

These molecules are designed to intervene directly in the process of tau polymerization. By binding to tau monomers or early-stage oligomers, they block the conformational changes required for tau to form the toxic beta-sheet structures that characterize neurofibrillary tangles.[2][12]

Caption: Mechanism of tau aggregation inhibitors.

Tau Phosphorylation Inhibitors

This strategy targets the enzymatic process that initiates tau's pathological transformation. By inhibiting specific kinases like GSK3β and CDK5, these drugs aim to reduce the hyperphosphorylation of tau, thereby keeping it attached to microtubules and preventing its aggregation.[14][22] A significant challenge is the ubiquitous nature of these kinases, which raises the risk of off-target effects.[23]

Caption: Mechanism of tau phosphorylation inhibitors.

Tau Immunotherapies

Immunotherapy uses the immune system to clear pathological tau. Passive immunotherapy involves administering manufactured antibodies, while active immunotherapy (vaccination) stimulates the body to produce its own.[24] Antibodies can act extracellularly to block the cell-to-cell spread of tau "seeds" or be internalized by neurons to promote the degradation of intracellular tau aggregates.[20][25]

Caption: Dual extra- and intracellular mechanisms of tau immunotherapy.

Antisense Oligonucleotides (ASOs)

ASOs represent a genetic approach to treating tauopathies. These synthetic strands of nucleic acid are designed to bind specifically to the messenger RNA (mRNA) that codes for the tau protein. This binding event triggers the destruction of the mRNA by cellular enzymes like RNase H, effectively silencing the gene and reducing the production of all forms of the tau protein.[1][26][27]

Caption: ASO-mediated reduction of tau protein synthesis.

Quantitative Data Comparison

Direct quantitative comparison between different drug classes is challenging due to variations in experimental models and assays. The following tables summarize representative data from preclinical and clinical studies to provide a quantitative perspective.

Table 1: Preclinical Efficacy in Tauopathy Mouse Models

Drug/Class	Mouse Model	Administration & Dose	Key Outcome	Reference
Davunetide	SOD1-G93A (ALS model with tauopathy)	Daily IP injection	Normalized axonal transport rates; significantly reduced tau hyperphosphorylation.	[7]
Paclitaxel (MT Stabilizer)	Tau Transgenic	10 or 25 mg/m² weekly IP	Restored fast axonal transport in spinal axons; increased stable tubulins.	[11]
SRN-003-556 (Kinase Inhibitor)	JNPL3 (P301L mutant tau)	Twice daily oral gavage (10-20 mg/kg)	Prevented severe motor impairments; significant reduction in hyperphosphorylated tau.	[17]
Anti-Tau ASO	Wild-type mice	25 µ g/day ICV infusion for 1 month	~50% reduction in tau mRNA and protein levels in the cortex and hippocampus.	[27]
AADvac1 (Active Immunotherapy)	Transgenic rats	N/A	Generated antibodies that recognized aggregated tau in human AD brain tissue.	[21]

Table 2: Representative Clinical Trial Data

Drug/Class	Phase	Indication	Key Outcome/Result	Reference
Davunetide	Phase II	Amnestic Mild Cognitive Impairment (aMCI)	Showed improvement in memory performance in a subgroup of patients.	[3][8]
TRx0237 (Aggregation Inhibitor)	Phase III	Alzheimer's Disease	Failed to show clinical benefit.	[12]
Gosuranemab (Passive Immunotherapy)	Phase II	Progressive Supranuclear Palsy (PSP) & AD	Discontinued; did not meet primary efficacy endpoints.	[20]
BIIB080 (ASO)	Phase Ib	Mild Alzheimer's Disease	Showed a time- and dose-dependent reduction in CSF total tau and phospho-tau.	[26]
AADvac1 (Active Immunotherapy)	Phase II	Mild Alzheimer's Disease	Well-tolerated; induced a robust antibody response; reduced neurofilament light chain in blood.	[21]

Key Experimental Protocols

1. Protocol: In Vitro Microtubule Assembly Assay

• Objective: To determine the effect of a compound (e.g., Davunetide, Paclitaxel) on the polymerization of tubulin into microtubules.

• Methodology:

  • Purified tubulin is maintained on ice in a glutamate-based polymerization buffer (e.g., 80 mM PIPES pH 6.9, 1 mM EGTA, 1 mM MgCl2).

  • The test compound (e.g., Davunetide) and/or purified tau protein are added to the tubulin solution.

  • The reaction is initiated by adding GTP to a final concentration of 1 mM and warming the mixture to 37°C.

  • Microtubule polymerization is monitored over time by measuring the increase in light scattering (turbidity) at 350 nm using a temperature-controlled spectrophotometer.

  • An increase in absorbance indicates microtubule formation. The rate and extent of polymerization are compared between control (vehicle) and drug-treated samples. (Protocol adapted from information in[28])

2. Protocol: ASO Efficacy Assessment in Transgenic Mice

• Objective: To quantify the reduction of tau protein in the brain following ASO administration.

• Methodology:

  • Administration: Tau transgenic mice receive a single intracerebroventricular (ICV) bolus injection or continuous infusion of a tau-targeting ASO or a control ASO.

  • Tissue Collection: At a predetermined time point (e.g., 4-8 weeks post-injection), mice are euthanized, and brain tissue (e.g., cortex, hippocampus) is harvested.

  • mRNA Quantification: RNA is extracted from a portion of the tissue. Quantitative real-time PCR (qRT-PCR) is performed using primers specific for human and/or mouse MAPT mRNA to measure transcript levels relative to a housekeeping gene.

  • Protein Quantification: The remaining tissue is homogenized in lysis buffer. Total protein concentration is determined. Western blotting or ELISA is performed using specific anti-tau antibodies to quantify the levels of total tau and phosphorylated tau species. Protein levels are normalized to a loading control like GAPDH or β-actin. (Protocol adapted from information in[26][27])

3. Protocol: Cell-Based Tau Seeding and Propagation Assay

• Objective: To evaluate the ability of a therapeutic antibody to block the intercellular transmission of pathological tau.

• Methodology:

  • Cell Culture: HEK293 cells stably expressing a tau-biosensor construct (e.g., Tau-RD-CFP/YFP for FRET analysis) are cultured.

  • Seeding: The cells are exposed to brain extracts from tauopathy patients or pre-formed synthetic tau fibrils ("seeds").

  • Treatment: The therapeutic anti-tau antibody or a control IgG is co-incubated with the tau seeds or added to the culture medium.

  • Analysis: After 24-48 hours, the cells are analyzed for evidence of tau aggregation. This can be quantified by:

    • FRET: Measuring the FRET signal, which increases as the CFP and YFP tags on the tau biosensor are brought into proximity by aggregation.

    • Immunofluorescence: Fixing the cells and staining for intracellular tau aggregates using specific antibodies (e.g., AT8 for phosphorylated tau). The number of cells with aggregates is then counted.

  • A reduction in the FRET signal or the number of aggregate-positive cells in the antibody-treated group indicates successful blockage of tau propagation. (Protocol adapted from information in[21])

References

• 1. Antisense oligonucleotides provide optimism to the therapeutic landscape for tauopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | New Insights Into Drug Discovery Targeting Tau Protein [frontiersin.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. NAP (davunetide) provides functional and structural neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The ADNP Derived Peptide, NAP Modulates the Tubulin Pool: Implication for Neurotrophic and Neuroprotective Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Brain-penetrant microtubule-stabilizing compounds as potential therapeutic agents for tauopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NAP (davunetide) modifies disease progression in a mouse model of severe neurodegeneration: protection against impairments in axonal transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Critical appraisal of the role of davunetide in the treatment of progressive supranuclear palsy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Microtubule Stabilizing Agents as Potential Treatment for Alzheimer’s Disease and Related Neurodegenerative Tauopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Microtubule-binding drugs offset tau sequestration by stabilizing microtubules and reversing fast axonal transport deficits in a tauopathy model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tau Clinical Trials – What can be learned from failure? - Etap Lab [etap-lab.com]
• 13. Alzheimer's: Experimental drug may stop toxic protein accumulation [medicalnewstoday.com]
• 14. benthamdirect.com [benthamdirect.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. pnas.org [pnas.org]
• 18. profiles.wustl.edu [profiles.wustl.edu]
• 19. Tau Immunotherapies - Alzheimacy [creativebiomart.net]
• 20. Tau immunotherapies: Lessons learned, current status and future considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Current Status of Clinical Trials on Tau Immunotherapies - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Screening of tau protein kinase inhibitors in a tauopathy-relevant cell-based model of tau hyperphosphorylation and oligomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Tau-Based Therapeutics Emerge as Potential Treatments for Alzheimer’s Disease | MDedge Neurology [mdedge9-ma1.mdedge.com]
• 24. core.ac.uk [core.ac.uk]
• 25. On Biology New insights into tau immunotherapies for Alzheimer’s disease [blogs.biomedcentral.com]
• 26. Frontiers | Evaluating the efficacy of purchased antisense oligonucleotides to reduce mouse and human tau in vivo [frontiersin.org]
• 27. Antisense Reduction of Tau in Adult Mice Protects against Seizures - PMC [pmc.ncbi.nlm.nih.gov]
• 28. The Neuroprotective Peptide NAP Does Not Directly Affect Polymerization or Dynamics of Reconstituted Neural Microtubules - PMC [pmc.ncbi.nlm.nih.gov]

Davunetide Fails to Show Efficacy in Progressive Supranuclear Palsy Clinical Trial

A large-scale Phase 2/3 clinical trial of the investigational drug davunetide in patients with progressive supranuclear palsy (PSP) did not meet its primary efficacy endpoints, showing no significant difference from placebo in slowing disease progression. The trial, however, demonstrated that large, multi-center clinical trials for this rare neurodegenerative disease are feasible.

Progressive supranuclear palsy is a debilitating brain disorder caused by the accumulation of the tau protein, leading to problems with walking, balance, eye movements, and eventually swallowing. Davunetide, an eight-amino acid peptide, was investigated for its potential to stabilize microtubules and reduce tau phosphorylation, mechanisms believed to be central to the pathology of PSP.[1][2] Pre-clinical studies had suggested a potential benefit, leading to this pivotal clinical trial.[3][4]

The Pivotal Clinical Trial: A Lack of Efficacy

The primary investigation into davunetide's efficacy in PSP was a multicenter, randomized, double-blind, placebo-controlled Phase 2/3 trial (NCT01110720).[1][5][6] The study enrolled 313 participants diagnosed with possible or probable PSP.[1][5] Patients were randomly assigned to receive either 30 mg of davunetide or a placebo, administered intranasally twice daily for 52 weeks.[1][5]

The co-primary endpoints were the change from baseline in the Progressive Supranuclear Palsy Rating Scale (PSPRS) and the Schwab and England Activities of Daily Living (SEADL) scale.[1][5] The results showed no statistically significant difference between the davunetide and placebo groups on either measure.[1][5]

Quantitative Efficacy Data

Outcome Measure	Davunetide Group (n=157)	Placebo Group (n=156)	p-value
Change from Baseline in PSPRS (52 weeks)	11.3 (mean)	10.9 (mean)	0.72[1]
Change from Baseline in SEADL (52 weeks)	-0.20 (median)	-0.20 (median)	0.92[5][6]

The study also found no differences in any of the secondary or exploratory endpoints, which included the Clinical Global Impression of Change (CGIC) and changes in regional brain volume on MRI.[1]

Experimental Protocol of the Phase 2/3 Trial

The clinical trial (NCT01110720) was designed as a robust, year-long study to assess the efficacy and safety of davunetide.[1][7][8]

Inclusion Criteria:

• Diagnosis of probable or possible PSP based on modified NINDS-SPSP criteria.[1]

• At least a 12-month history of postural instability or falls.[7]

• Decreased downward saccade velocity or supranuclear ophthalmoplegia.[7]

• Age at symptom onset between 40 and 85 years.[7]

Exclusion Criteria:

• Clinically significant medical conditions that would interfere with the study.[7]

• Contraindications to MRI.[7]

• Structural abnormalities on MRI that could explain symptoms.[7]

Treatment Regimen:

• Davunetide 30 mg or placebo.[1]

• Administered as a nasal spray twice daily.[1]

• Treatment duration of 52 weeks.[1]

Proposed Mechanism of Action of Davunetide

Davunetide is a peptide derived from the activity-dependent neuroprotective protein (ADNP).[9] Its proposed mechanism of action in the context of tauopathies like PSP involves the stabilization of microtubules and the reduction of tau protein phosphorylation.[1][10] Microtubules are essential for maintaining the structure and function of neurons. In PSP, the tau protein, which normally stabilizes microtubules, becomes abnormal and forms aggregates, leading to microtubule dysfunction and neuronal death.[2][10]

References

• 1. Davunetide for Progressive Supranuclear Palsy: a multicenter, randomized, double-blind, placebo controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Critical appraisal of the role of davunetide in the treatment of progressive supranuclear palsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. | BioWorld [bioworld.com]
• 4. Critical appraisal of the role of davunetide in the treatment of progressive supranuclear palsy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Davunetide in patients with progressive supranuclear palsy: a randomised, double-blind, placebo-controlled phase 2/3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. hra.nhs.uk [hra.nhs.uk]
• 9. go.drugbank.com [go.drugbank.com]
• 10. researchgate.net [researchgate.net]

Davunetide's Cognitive Effects: A Comparative Analysis Against Placebo

For Researchers, Scientists, and Drug Development Professionals

Davunetide (also known as AL-108 or NAP) is an eight-amino-acid peptide derived from the activity-dependent neuroprotective protein (ADNP). It has been investigated for its potential neuroprotective and cognitive-enhancing effects in various neurodegenerative and psychiatric conditions. This guide provides an objective comparison of davunetide's performance on cognitive function against placebo, supported by data from clinical trials.

Quantitative Data Summary

The following tables summarize the quantitative outcomes from key clinical trials comparing davunetide to placebo across different patient populations.

Table 1: Davunetide in Schizophrenia

Parameter	Davunetide (5 mg/day)	Davunetide (30 mg/day)	Placebo	Statistical Significance (p-value)	Effect Size (Cohen's d)
N	21	21	21
Treatment Duration	12 weeks	12 weeks	12 weeks
MCCB Composite Score Change	4.6 ± 1.7	3.9 ± 1.1	3.2 ± 1.1	p = 0.45 (no significant difference)[1][2]	5mg vs Placebo: d = 0.3430mg vs Placebo: d = 0.21[1][2]
UPSA Total Score Change	8.9 ± 1.6	4.9 ± 4.4	0.3 ± 2.0	p = 0.048 (significant main effect of treatment)[1][2]	5mg vs Placebo: d = 0.7430mg vs Placebo: d = 0.48[1][2]
SCoRS Global Rating	-	-	-	No significant effects observed[1]	-

MCCB: MATRICS Consensus Cognitive Battery; UPSA: UCSD Performance-based Skills Assessment; SCoRS: Schizophrenia Cognition Rating Scale. Data from Javitt et al., 2012.

Table 2: Davunetide in Amnestic Mild Cognitive Impairment (aMCI)

Parameter	Davunetide (5 mg/day)	Davunetide (15 mg twice daily)	Placebo	Key Findings
N	48	48	48	A Phase 2 trial suggested a potential treatment benefit on attention and working memory.[3] A re-analysis of this trial (N=144) revealed sex-dependent effects.[4][5]
Treatment Duration	12 weeks	12 weeks	12 weeks	Men showed significant dose-dependent improvements in delayed visual memory.[4][5] Women showed a significant improvement in semantic working memory and attention at the higher dose compared to a matched placebo.[4][5]

Table 3: Davunetide in Progressive Supranuclear Palsy (PSP)

Parameter	Davunetide (30 mg twice daily)	Placebo	Statistical Significance (p-value)
N	157	156
Treatment Duration	52 weeks	52 weeks
Change in PSPRS	11.8 (median)	11.8 (median)	p = 0.41 (no significant difference)[6]
Change in SEADL	-0.20 (median)	-0.20 (median)	p = 0.92 (no significant difference)[6]

PSPRS: Progressive Supranuclear Palsy Rating Scale; SEADL: Schwab and England Activities of Daily Living Scale. Data from Boxer et al., 2014.

Experimental Protocols

Schizophrenia Clinical Trial (Javitt et al., 2012)

• Study Design : A 12-week, multicenter, double-blind, parallel-group, randomized clinical trial.[1]

• Participants : 63 individuals with a diagnosis of schizophrenia who were maintained on their current antipsychotic medication.[1]

• Intervention : Participants were randomized to receive intranasal davunetide at 5 mg/day, 30 mg/day, or a matching placebo.[1]

• Primary Outcome Measures :

  • MATRICS Consensus Cognitive Battery (MCCB) : A comprehensive battery of tests assessing various cognitive domains.[1]

  • UCSD Performance-based Skills Assessment (UPSA) : A measure of functional capacity through performance on everyday tasks.[1]

  • Schizophrenia Cognition Rating Scale (SCoRS) : An interview-based assessment of cognitive function.[1]

Experimental Workflow for the Schizophrenia Trial.

Progressive Supranuclear Palsy (PSP) Clinical Trial (Boxer et al., 2014)

• Study Design : A 52-week, multinational, double-blind, randomized, placebo-controlled Phase 2/3 trial.[6]

• Participants : 313 individuals with possible or probable PSP according to the modified NINDS-PSP criteria.[6]

• Intervention : Participants were randomized 1:1 to receive intranasal davunetide (30 mg twice daily) or a matching placebo.[6]

• Primary Outcome Measures :

  • Progressive Supranuclear Palsy Rating Scale (PSPRS) : Assesses 28 signs and symptoms of PSP across six categories.[3]

  • Schwab and England Activities of Daily Living (SEADL) : An 11-point scale measuring overall disability.[3]

Signaling Pathways and Mechanism of Action

Davunetide is thought to exert its neuroprotective effects through the stabilization of microtubules, which are crucial for neuronal structure and function.[7][8] Disruption of microtubule integrity is a key pathological feature in several neurodegenerative diseases, often associated with the hyperphosphorylation and aggregation of the microtubule-associated protein tau.[8]

The proposed mechanism of action involves interaction with microtubules to prevent the formation of neurofibrillary tangles and to protect the neuronal cytoskeleton.[9] Preclinical studies suggest that davunetide's neuroprotective effects may be mediated through the activation of cell survival pathways such as the PI3K/Akt and MAPK/MEK1 signaling cascades.[10] In animal models of Alzheimer's disease, davunetide has been shown to attenuate Aβ1-42-induced impairments in spatial memory and synaptic plasticity, potentially by enhancing the PI3K/AKT pathway.[11]

Proposed Signaling Pathway of Davunetide.

Conclusion

Clinical trial results for davunetide in cognitive enhancement have been mixed. In a study on individuals with schizophrenia, davunetide did not produce a statistically significant improvement in the primary cognitive outcome as measured by the MCCB, although a significant effect was observed on the functional capacity measure (UPSA), particularly at the lower dose.[1][2] For patients with Progressive Supranuclear Palsy, a large Phase 2/3 trial found no difference between davunetide and placebo on the primary outcome measures of disease progression and activities of daily living.[6]

Conversely, a Phase 2 trial in amnestic mild cognitive impairment suggested potential benefits on attention and working memory.[3] A subsequent re-analysis of this data revealed interesting sex-dependent effects, with men showing improvements in visual memory and women in verbal working memory and attention at higher doses.[4][5] These findings suggest that the cognitive effects of davunetide may be specific to certain patient populations and cognitive domains, and may also be influenced by factors such as sex. Further research would be needed to elucidate the specific contexts in which davunetide may offer cognitive benefits.

References

• 1. Effect of the neuroprotective peptide davunetide (AL-108) on cognition and functional capacity in schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 3. Davunetide for Progressive Supranuclear Palsy: a multicenter, randomized, double-blind, placebo controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. conquermortality.com [conquermortality.com]
• 5. cris.tau.ac.il [cris.tau.ac.il]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Critical appraisal of the role of davunetide in the treatment of progressive supranuclear palsy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. go.drugbank.com [go.drugbank.com]
• 10. NAP (davunetide) provides functional and structural neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Davunetide improves spatial learning and memory in Alzheimer's disease-associated rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Davunetide in Neurodegenerative Disease: A Comparative Analysis of Safety and Tolerability

For researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of the safety and tolerability data for Davunetide, a neuroprotective peptide investigated for the treatment of neurodegenerative diseases, with a particular focus on Progressive Supranuclear Palsy (PSP). Data is compared with other therapeutic alternatives that have been evaluated in similar patient populations.

Davunetide, an eight-amino acid peptide, has been the subject of numerous clinical trials to assess its potential in treating neurodegenerative conditions characterized by tau pathology. Its proposed mechanism of action centers on the stabilization of microtubules and the reduction of tau protein phosphorylation, processes that are critical to neuronal integrity and function.[1] While Davunetide ultimately did not demonstrate efficacy in a large Phase 2/3 clinical trial for PSP, the safety and tolerability data gathered from this and other studies provide valuable insights for the development of future therapies.[2][3]

Comparative Safety and Tolerability Profile

The safety and tolerability of Davunetide have been evaluated in several clinical trials. The most extensive data comes from the NCT01110720 study, a Phase 2/3 randomized, double-blind, placebo-controlled trial involving 313 participants with PSP.[3] The primary comparison in this guide is between Davunetide and a placebo control. Additionally, safety data for other investigational drugs for PSP, including AZP2006 and gosuranemab (BMS-986168), are presented to provide a broader context for evaluating the safety profile of novel therapeutics in this patient population.

Adverse Events in the Davunetide Phase 2/3 PSP Trial (NCT01110720)

The following table summarizes the most frequently reported adverse events in the pivotal clinical trial of Davunetide for Progressive Supranuclear Palsy.

Adverse Event	Davunetide (n=156)	Placebo (n=156)
Nasal Discomfort	15 (9.6%)	1 (<1%)
Rhinorrhea	15 (9.6%)	8 (5.1%)
Nasal Congestion	18 (11.5%)	3 (1.9%)
Epistaxis (Nosebleed)	18 (12%)	13 (8%)
Nasal Mucosal Disorder	9 (5.8%)	8 (5.1%)
Serious Adverse Events	54	54
Deaths	11	10

Data sourced from the NCT01110720 clinical trial publication.[2][3]

The data indicates that the most common adverse events associated with intranasally administered Davunetide were localized to the nasal passages. These events were generally mild to moderate in severity. Importantly, the incidence of serious adverse events and deaths was similar between the Davunetide and placebo groups, suggesting that Davunetide did not increase the risk of severe complications in this patient population.[3]

Safety Profile of Alternative Investigational Therapies for PSP

To provide a comparative landscape, this section outlines the safety and tolerability of other drugs that have been in clinical development for PSP.

AZP2006 (Ezeprogind): In a Phase 2a clinical trial, AZP2006, an oral progranulin enhancer, was found to be well-tolerated with no treatment-related serious adverse events.[4][5] A subsequent open-label extension study also reported no notable safety concerns with long-term treatment.

Gosuranemab (BMS-986168/BIIB092): This anti-tau monoclonal antibody was evaluated in a Phase 2 trial for PSP. The incidence of adverse events, serious adverse events, and deaths were similar between the gosuranemab and placebo groups.[3] A first-in-human study in healthy volunteers also demonstrated that gosuranemab was generally safe and well-tolerated.[6]

AADvac1: This active vaccine targeting pathological tau protein has demonstrated a favorable safety profile in a Phase 2 study in Alzheimer's Disease, with no more side effects reported than in the placebo group.[7] A Phase 2a trial in PSP is planned.[8]

Experimental Protocols: The Davunetide PSP Trial (NCT01110720)

A thorough understanding of the experimental design is crucial for interpreting the safety and tolerability data. The following is a summary of the key methodologies employed in the NCT01110720 clinical trial.

Study Design: This was a multinational, multicenter, randomized, double-blind, placebo-controlled, parallel-group Phase 2/3 study.[3][9]

Participant Population: 313 individuals with a diagnosis of possible or probable Progressive Supranuclear Palsy. Key inclusion criteria included an age range of 41 to 85 years and the ability to comply with neuropsychological evaluations. Participants were required to have a reliable caregiver to accompany them to all study visits.[10]

Intervention: Participants were randomly assigned in a 1:1 ratio to receive either 30 mg of Davunetide or a matching placebo, administered as an intranasal spray twice daily for 52 weeks.[3]

Safety and Tolerability Assessments: The safety of Davunetide was a primary objective of the study.[11] Safety assessments included the recording of all treatment-emergent adverse events, regular physical and neurological examinations, electrocardiograms (ECGs), and clinical laboratory tests. Nasal examinations were also conducted to monitor for local adverse effects.

Primary Outcome Measures: The co-primary efficacy endpoints were the change from baseline in the Progressive Supranuclear Palsy Rating Scale (PSPRS) and the Schwab and England Activities of Daily Living (SEADL) scale at 52 weeks.[1][3]

Signaling Pathway of Davunetide

Davunetide is believed to exert its neuroprotective effects through the modulation of microtubule stability and the reduction of tau hyperphosphorylation. The following diagram illustrates the proposed mechanism of action.

Caption: Proposed mechanism of action for Davunetide.

Experimental Workflow for a Phase 2/3 Clinical Trial in PSP

The logical flow of a large-scale clinical trial for a neurodegenerative disease like PSP is complex. The following diagram outlines a typical workflow, from patient recruitment to data analysis.

Caption: Workflow of a typical Phase 2/3 PSP clinical trial.

References

• 1. Davunetide in patients with progressive supranuclear palsy: a randomised, double-blind, placebo-controlled phase 2/3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. AZP2006 in Progressive Supranuclear Palsy: Outcomes from a Phase 2a Multicenter, Randomized Trial, and Open-Label Extension on Safety, Biomarkers, and Disease Progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. A randomized, single ascending dose study of intravenous BIIB092 in healthy participants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. psp-blog.org [psp-blog.org]
• 8. psp-blog.org [psp-blog.org]
• 9. researchgate.net [researchgate.net]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. Davunetide for Progressive Supranuclear Palsy: a multicenter, randomized, double-blind, placebo controlled trial - PMC [pmc.ncbi.nlm.nih.gov]